Cas no 18994-77-9 (1-(prop-2-yn-1-yl)-1H-imidazole)
18994-77-9 structure
Product Name:1-(prop-2-yn-1-yl)-1H-imidazole
CAS No:18994-77-9
MF:C6H6N2
MW:106.125240802765
CID:1384369
PubChem ID:12591942
Update Time:2025-07-29
1-(prop-2-yn-1-yl)-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole, 1-(2-propynyl)-
- 1-(2-propynyl)-imidazole
- DBD-ED
- 1-(prop-2-ynyl)-1H-imidazole
- 4-(PROP-2-YN-1-YLOXY)PYRIDINE
- 1-(Prop-2-yn-1-yl)-1H-imidazole
- 1-(prop-2-yn-1-yl)-1h-iMidazole. HCL
- 1H-Imidazole, 1-(2-propyn-1-yl)-
- SCHEMBL1245398
- 1-(2-propynyl)-1H-imidazole
- 1-(PROP-2-YN-1-YL)IMIDAZOLE
- EN300-125558
- AKOS003644550
- UGOQKSGJGCADAG-UHFFFAOYSA-N
- n-propargylimidazole
- AB25329
- 1-prop-2-ynylimidazole
- 18994-77-9
- CHEMBL4516003
- 1-prop-2-ynyl-1H-imidazole
- STL430464
- DA-08800
- 1-N-2-propynylimidazole
- BS-12912
- 1-(prop-2-yn-1-yl)-1H-imidazole
-
- MDL: MFCD06421422
- Inchi: 1S/C6H6N2/c1-2-4-8-5-3-7-6-8/h1,3,5-6H,4H2
- InChI Key: UGOQKSGJGCADAG-UHFFFAOYSA-N
- SMILES: N1(C=NC=C1)CC#C
Computed Properties
- Exact Mass: 106.053098200g/mol
- Monoisotopic Mass: 106.053098200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 17.8Ų
1-(prop-2-yn-1-yl)-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM186739-1g |
1-(prop-2-yn-1-yl)-1H-imidazole |
18994-77-9 | 95% | 1g |
$531 | 2023-02-17 | |
| Chemenu | CM186739-1g |
1-(prop-2-yn-1-yl)-1H-imidazole |
18994-77-9 | 95% | 1g |
$464 | 2021-08-05 | |
| Alichem | A069002517-250mg |
1-(Prop-2-yn-1-yl)-1H-imidazole |
18994-77-9 | 95% | 250mg |
$205.92 | 2023-09-02 | |
| Alichem | A069002517-1g |
1-(Prop-2-yn-1-yl)-1H-imidazole |
18994-77-9 | 95% | 1g |
$413.03 | 2023-09-02 | |
| Enamine | EN300-125558-0.05g |
1-(prop-2-yn-1-yl)-1H-imidazole |
18994-77-9 | 91% | 0.05g |
$46.0 | 2023-11-13 | |
| Enamine | EN300-125558-0.1g |
1-(prop-2-yn-1-yl)-1H-imidazole |
18994-77-9 | 91% | 0.1g |
$73.0 | 2023-11-13 | |
| Enamine | EN300-125558-0.25g |
1-(prop-2-yn-1-yl)-1H-imidazole |
18994-77-9 | 91% | 0.25g |
$105.0 | 2023-11-13 | |
| Enamine | EN300-125558-0.5g |
1-(prop-2-yn-1-yl)-1H-imidazole |
18994-77-9 | 91% | 0.5g |
$197.0 | 2023-11-13 | |
| Enamine | EN300-125558-1.0g |
1-(prop-2-yn-1-yl)-1H-imidazole |
18994-77-9 | 91% | 1.0g |
$284.0 | 2023-02-15 | |
| Enamine | EN300-125558-2.5g |
1-(prop-2-yn-1-yl)-1H-imidazole |
18994-77-9 | 91% | 2.5g |
$558.0 | 2023-11-13 |
1-(prop-2-yn-1-yl)-1H-imidazole Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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